![molecular formula C11H16Cl2N4O B2914073 [1-(4-Methoxyphenyl)-5-methyltriazol-4-yl]methanamine;dihydrochloride CAS No. 2445784-37-0](/img/structure/B2914073.png)
[1-(4-Methoxyphenyl)-5-methyltriazol-4-yl]methanamine;dihydrochloride
Description
[1-(4-Methoxyphenyl)-5-methyltriazol-4-yl]methanamine;dihydrochloride, also known as MTA, is a chemical compound that has been utilized in scientific research applications. It is a triazole derivative that has been studied for its potential use as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. In
Scientific Research Applications
Synthesis of Heterocyclic Compounds
The compound EN300-26977464 serves as a precursor in the synthesis of various heterocyclic compounds, which are crucial in medicinal chemistry. Heterocycles containing the 1,2,3-triazole moiety, like EN300-26977464, display significant biological activities and are known for their versatility in synthetic chemistry . These compounds can be used to develop medications with potential therapeutic applications.
Development of Antimicrobial Agents
Due to the presence of the 1,2,3-triazole unit, EN300-26977464 has the potential to be used in the development of new antimicrobial agents. Triazole derivatives have been recognized for their antibacterial and antifungal properties, making them valuable in the fight against resistant strains of microorganisms .
Anti-inflammatory and Analgesic Research
Compounds with a triazole ring, such as EN300-26977464, are often explored for their anti-inflammatory and analgesic effects. The modification of the triazole moiety can lead to the discovery of new drugs that can manage pain and inflammation with fewer side effects .
Anticancer Activity
The triazole core of EN300-26977464 is a common feature in many anticancer agents. Research into triazole derivatives can lead to the development of novel anticancer drugs, offering hope for more effective treatments with reduced toxicity .
Pharmacological Profile Enhancement
EN300-26977464 can be used to enhance the pharmacological profile of existing drugs. By incorporating the triazole ring into drug molecules, researchers can improve the metabolic stability and efficacy of pharmaceuticals .
Material Science Applications
Beyond medicinal applications, EN300-26977464’s stability and reactivity make it suitable for material science research. It can be used in the design of organic materials with specific electronic or photonic properties, contributing to advancements in technology .
properties
IUPAC Name |
[1-(4-methoxyphenyl)-5-methyltriazol-4-yl]methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O.2ClH/c1-8-11(7-12)13-14-15(8)9-3-5-10(16-2)6-4-9;;/h3-6H,7,12H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URLCRWQOHHHEIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC=C(C=C2)OC)CN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16Cl2N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(4-Methoxyphenyl)-5-methyltriazol-4-yl]methanamine;dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]-2-fluoroacetic acid](/img/structure/B2913992.png)
![N-(benzo[c][1,2,5]thiadiazol-4-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide](/img/structure/B2913993.png)
![N-{2-hydroxy-2-[4-(1H-pyrazol-1-yl)phenyl]ethyl}-N'-(1-phenylethyl)ethanediamide](/img/structure/B2913997.png)
![methyl 2-[[5-[(3-methoxycarbonyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)carbamoyl]thiophene-2-carbonyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B2914002.png)
![ethyl 2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-2-{[2-(methylsulfanyl)pyridin-4-yl]formamido}acetate](/img/structure/B2914003.png)
![ethyl 5-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(N,N-diisobutylsulfamoyl)benzamido)-4-methylthiophene-3-carboxylate](/img/structure/B2914007.png)
![5,6-Dihydro-2H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3(8H)-one](/img/structure/B2914008.png)
![2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxo-1,5,6,7-tetrahydro-4H-pyrazolo[4,3-d]pyrimidin-4-yl)-N-(3-fluoro-4-methylphenyl)acetamide](/img/structure/B2914009.png)
![4-((4-chlorobenzyl)thio)-1-(2-hydroxyethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one](/img/structure/B2914012.png)